Cas no 2228621-09-6 (5-2-(morpholin-4-yl)ethyl-1H-imidazol-2-amine)

• Product Name: 5-2-(morpholin-4-yl)ethyl-1H-imidazol-2-amine
• CAS No: 2228621-09-6
• MF: C₉H₁₆N₄O
• MW: 196.249541282654
• CID: 6092582
• PubChem ID: 165966350
• Update Time: 2025-06-08

5-2-(morpholin-4-yl)ethyl-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-2-(morpholin-4-yl)ethyl-1H-imidazol-2-amine
• 2228621-09-6
• EN300-1785845
• 5-[2-(morpholin-4-yl)ethyl]-1H-imidazol-2-amine

• Inchi： 1S/C9H16N4O/c10-9-11-7-8(12-9)1-2-13-3-5-14-6-4-13/h7H,1-6H2,(H3,10,11,12)
• InChI Key： GWQUIVHZNYKSSA-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)CCC1=CN=C(N)N1

Computed Properties

• Exact Mass: 196.13241115g/mol
• Monoisotopic Mass: 196.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 67.2Ų

Additional information on 5-2-(morpholin-4-yl)ethyl-1H-imidazol-2-amine

Introduction to 5-2-(morpholin-4-yl)ethyl-1H-imidazol-2-amine (CAS No: 2228621-09-6)

5-2-(morpholin-4-yl)ethyl-1H-imidazol-2-amine, identified by the chemical identifier CAS No: 2228621-09-6, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This heterocyclic amine features a unique structural motif combining an imidazole ring with a morpholine substituent, making it a promising candidate for further exploration in medicinal chemistry. The compound's molecular framework suggests potential interactions with biological targets, which has prompted extensive research into its pharmacological properties and applications.

The imidazole core is a well-documented scaffold in drug development, renowned for its ability to engage with various biological receptors and enzymes. Its presence in 5-2-(morpholin-4-yl)ethyl-1H-imidazol-2-amine enhances the compound's likelihood of exhibiting desirable pharmacokinetic and pharmacodynamic profiles. Moreover, the morpholine group introduces additional functional diversity, enabling modifications that could fine-tune solubility, metabolic stability, and target specificity.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of such compounds for their potential therapeutic effects. Studies have indicated that derivatives of imidazole-morpholine hybrids may exhibit inhibitory activity against enzymes involved in inflammatory pathways, making them relevant for the development of novel anti-inflammatory agents. The specific arrangement of atoms in 5-2-(morpholin-4-yl)ethyl-1H-imidazol-2-amine may contribute to its ability to modulate these pathways effectively.

In vitro experiments have begun to unravel the mechanistic aspects of this compound. Initial studies suggest that it may interact with proteins such as kinases and phosphodiesterases, which are critical in cellular signaling cascades. The morpholine moiety appears to play a role in stabilizing the binding conformation, thereby enhancing affinity for these targets. Such interactions could be harnessed for therapeutic purposes, particularly in conditions where dysregulation of these signaling pathways is implicated.

The synthesis of 5-2-(morpholin-4-yl)ethyl-1H-imidazol-2-amine involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. The integration of morpholine into the imidazole backbone requires precise control over reaction conditions to ensure high yield and purity. Advances in catalytic systems and green chemistry principles have enabled more efficient and sustainable synthetic routes, aligning with the growing emphasis on environmentally conscious drug development.

Preclinical studies are underway to evaluate the safety and efficacy of 5-2-(morpholin-4-yl)ethyl-1H-imidazol-2-amine in animal models. These investigations aim to establish dosing regimens, assess toxicity profiles, and identify potential side effects before human trials can commence. The compound's favorable pharmacokinetic properties, as inferred from preliminary data, suggest that it may exhibit good bioavailability and systemic distribution, factors that are crucial for clinical translation.

The intersection of 5-2-(morpholin-4-yilethyl)-1H-imidazol - 2 - amine with emerging technologies such as CRISPR gene editing and personalized medicine presents an exciting frontier. Researchers are exploring how this compound might be integrated into broader therapeutic strategies targeting genetic anomalies or personalized treatment plans. Its versatility as a molecular building block allows for further derivatization, enabling the creation of libraries of analogs with tailored properties.

The regulatory landscape for novel pharmaceuticals continues to evolve, emphasizing rigorous testing and validation before market approval. 5 - 2 - (morpholin - 4 - yl) ethyl - 1 H - imidazol - 2 - amine must navigate these stringent requirements to progress from laboratory research to clinical use. Collaborative efforts between academic institutions, biotechnology firms, and regulatory agencies are essential to ensure that safety standards are met while expediting the development pipeline.

The global pharmaceutical industry is witnessing a surge in investment towards innovative therapeutics derived from natural product-inspired scaffolds like 5 - 2 - (morpholin - 4 - yl) ethyl - 1 H - imidazol - 2 - amine. Its unique structural features position it as a valuable asset in the quest for next-generation treatments across multiple therapeutic areas. As research continues to uncover new applications, this compound exemplifies the potential of interdisciplinary collaboration in advancing human health.